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molecular formula C16H13FO B8284009 7-(4-Fluorophenyl)-1-tetralone

7-(4-Fluorophenyl)-1-tetralone

Cat. No. B8284009
M. Wt: 240.27 g/mol
InChI Key: STDFLVDHGLTCOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06268354B1

Procedure details

Under argon atmosphere, a mixture of 7-(trifluromethanesulfoxy)-1-tetralone (17.5 g), 4-fluorophenyl borate (10.0 g), potassium carbonate (16.6 g), toluene (500 ml), ethanol (50 ml) and water (50 ml) was stirred at room temperature for 30 minutes, and to the mixture was added tetrakis (triphenylphosphine)palladium (2.08 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-fluorophenyl)-1-tetralone (13.8 g) as brown oil.
[Compound]
Name
7-(trifluromethanesulfoxy)-1-tetralone
Quantity
17.5 g
Type
reactant
Reaction Step One
Name
4-fluorophenyl borate
Quantity
10 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
16.6 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
500 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
50 mL
Type
reactant
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
tetrakis (triphenylphosphine)palladium
Quantity
2.08 g
Type
reactant
Reaction Step Two
Name
7-(4-fluorophenyl)-1-tetralone

Identifiers

REACTION_CXSMILES
B([O-])([O-])O[C:3]1[CH:8]=[CH:7][C:6]([F:9])=[CH:5][CH:4]=1.[C:12](=[O:15])([O-])[O-].[K+].[K+].[C:18]1([CH3:24])[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.[CH2:25](O)[CH3:26]>O>[F:9][C:6]1[CH:7]=[CH:8][C:3]([C:21]2[CH:22]=[C:23]3[C:18]([CH2:24][CH2:25][CH2:26][C:12]3=[O:15])=[CH:19][CH:20]=2)=[CH:4][CH:5]=1 |f:1.2.3|

Inputs

Step One
[Compound]
Name
7-(trifluromethanesulfoxy)-1-tetralone
Quantity
17.5 g
Type
reactant
Smiles
Name
4-fluorophenyl borate
Quantity
10 g
Type
reactant
Smiles
B(OC1=CC=C(C=C1)F)([O-])[O-]
Name
potassium carbonate
Quantity
16.6 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
toluene
Quantity
500 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
ethanol
Quantity
50 mL
Type
reactant
Smiles
C(C)O
Name
water
Quantity
50 mL
Type
solvent
Smiles
O
Step Two
[Compound]
Name
tetrakis (triphenylphosphine)palladium
Quantity
2.08 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 14 hours
Duration
14 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was separated
CUSTOM
Type
CUSTOM
Details
purified with column chromatography (ethyl acetate/toluene=1/10)

Outcomes

Product
Details
Reaction Time
 30 min
Name
7-(4-fluorophenyl)-1-tetralone
Type
product
Smiles
FC1=CC=C(C=C1)C1=CC=C2CCCC(C2=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 13.8 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.